Cas no 861209-94-1 (7-(2-chloro-6-fluorophenyl)-5-methyl-6,7-dihydro-1H-1,4-diazepine-2,3-dicarbonitrile)

• Product Name: 7-(2-chloro-6-fluorophenyl)-5-methyl-6,7-dihydro-1H-1,4-diazepine-2,3-dicarbonitrile
• CAS No: 861209-94-1
• CID: 4661669
• Update Time: 2025-05-19

7-(2-chloro-6-fluorophenyl)-5-methyl-6,7-dihydro-1H-1,4-diazepine-2,3-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 7-(2-Chloro-6-fluorophenyl)-5-methyl-6,7-dihydro-1H-1,4-diazepine-2,3-dicarbonitrile
• 7-(2-chloro-6-fluorophenyl)-5-methyl-6,7-dihydro-1H-1,4-diazepine-2,3-dicarbonitrile

Additional information on 7-(2-chloro-6-fluorophenyl)-5-methyl-6,7-dihydro-1H-1,4-diazepine-2,3-dicarbonitrile

Comprehensive Overview of 7-(2-chloro-6-fluorophenyl)-5-methyl-6,7-dihydro-1H-1,4-diazepine-2,3-dicarbonitrile (CAS No. 861209-94-1)

The compound 7-(2-chloro-6-fluorophenyl)-5-methyl-6,7-dihydro-1H-1,4-diazepine-2,3-dicarbonitrile (CAS No. 861209-94-1) is a highly specialized chemical entity that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including the 1,4-diazepine core and the presence of chloro and fluoro substituents, make it a valuable scaffold for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or GPCR modulator, given the growing demand for targeted therapies in oncology and neurology.

In recent years, the search for novel small molecule therapeutics has intensified, driven by the need for more effective treatments for complex diseases. The 2,3-dicarbonitrile moiety in this compound is a key functional group that has been explored in the design of enzyme inhibitors and allosteric modulators. This aligns with current trends in precision medicine, where molecular specificity is paramount. The compound's heterocyclic framework also offers opportunities for further derivatization, making it a versatile building block in synthetic chemistry.

The pharmacological profile of 7-(2-chloro-6-fluorophenyl)-5-methyl-6,7-dihydro-1H-1,4-diazepine-2,3-dicarbonitrile is under active investigation, with preliminary studies suggesting its potential in modulating cell signaling pathways. This is particularly relevant given the rising interest in cancer immunotherapy and neurodegenerative disease research. The compound's lipophilicity and molecular weight are within the desirable range for blood-brain barrier penetration, a critical factor for CNS-targeted drugs.

From a synthetic perspective, the preparation of this compound involves multi-step organic transformations, including cyclocondensation and nucleophilic aromatic substitution reactions. These methods are widely discussed in process chemistry forums, reflecting the industry's focus on green chemistry and atom economy. The chloro-fluoro substitution pattern on the phenyl ring is a notable feature, as it often enhances binding affinity and metabolic stability in drug candidates.

Analytical characterization of CAS No. 861209-94-1 typically employs advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry, and X-ray crystallography. These methods are essential for confirming the compound's structural integrity and purity, which are critical for preclinical studies. The growing adoption of AI-driven drug design tools has also increased interest in such structurally complex molecules, as they serve as valuable inputs for machine learning models in virtual screening campaigns.

In the context of intellectual property, derivatives of 1,4-diazepine scaffolds have been extensively patented, highlighting their commercial potential. However, the specific compound 7-(2-chloro-6-fluorophenyl)-5-methyl-6,7-dihydro-1H-1,4-diazepine-2,3-dicarbonitrile offers unique opportunities for novel chemical space exploration. This is particularly important in an era where drug repurposing and polypharmacology are gaining traction as strategies to accelerate drug development.

The stability and formulation compatibility of this compound are areas of ongoing research, with particular attention to its behavior under various pH conditions and in different excipient systems. These studies are crucial for translating the molecule from bench to bedside, especially considering the increasing emphasis on patient-centric drug development. The dicarbonitrile group may offer advantages in terms of prodrug design, potentially improving oral bioavailability.

As the pharmaceutical industry continues to explore undruggable targets, compounds like 7-(2-chloro-6-fluorophenyl)-5-methyl-6,7-dihydro-1H-1,4-diazepine-2,3-dicarbonitrile provide valuable insights into structure-activity relationships. The integration of computational chemistry and structural biology approaches has further enhanced our understanding of such molecules, paving the way for more rational drug design strategies in the era of personalized medicine.